N,2-dimethyl-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 3-(methanesulfonamido)-N,2-dimethylbenzamide
• InChI: InChI=1S/C10H14N2O3S/c1-7-8(10(13)11-2)5-4-6-9(7)12-16(3,14)15/h4-6,12H,1-3H3,(H,11,13)
• InChI Key: KEOIWUJRQGJKEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NS(=O)(=O)C)C(=O)NC
• Molecular Formula: C10H14N2O3S
• Molecular Weight: 242.30 g/mol

Description

N,2-dimethyl-3-[(methylsulfonyl)amino]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 237.3 g/mol.

Mechanism of Action

The mechanism of action of N,2-dimethyl-3-[(methylsulfonyl)amino]benzamide is not fully understood, but it is believed to interact with specific proteins in cells, leading to changes in their structure and function. The compound has been shown to bind to certain proteins involved in cell signaling and metabolism, suggesting that it may have potential therapeutic applications.
Biochemical and Physiological Effects:
N,2-dimethyl-3-[(methylsulfonyl)amino]benzamide has been shown to have a range of biochemical and physiological effects, including inhibition of certain enzymes involved in cell signaling and metabolism, induction of apoptosis in cancer cells, and modulation of gene expression. The compound has also been shown to have anti-inflammatory and anti-oxidant properties, suggesting that it may have potential therapeutic applications in a variety of diseases.

Advantages and Limitations for Lab Experiments

N,2-dimethyl-3-[(methylsulfonyl)amino]benzamide has several advantages for use in lab experiments, including its high affinity for certain proteins, its ability to penetrate cell membranes, and its fluorescent properties, which make it useful for imaging cellular structures. However, the compound also has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on N,2-dimethyl-3-[(methylsulfonyl)amino]benzamide, including further studies on its mechanism of action, its potential therapeutic applications in cancer and other diseases, and its use as a tool for studying protein-protein interactions and cellular structures. Additionally, there is a need for further optimization of the synthesis method to improve yields and purity of the compound. Overall, N,2-dimethyl-3-[(methylsulfonyl)amino]benzamide has great potential for advancing our understanding of cellular processes and for developing new treatments for diseases.

Scientific Research Applications

N,2-dimethyl-3-[(methylsulfonyl)amino]benzamide has been used in scientific research for a variety of applications, including as a tool for studying protein-protein interactions, as a fluorescent probe for imaging cellular structures, and as a potential therapeutic agent for the treatment of cancer and other diseases. The compound has been shown to have high affinity for certain proteins, making it useful for studying their structure and function.